Cas no 1803678-06-9 (2-Amino-5-cyano-6-(trifluoromethoxy)pyridine-3-acetic acid)

• Product Name: 2-Amino-5-cyano-6-(trifluoromethoxy)pyridine-3-acetic acid
• CAS No: 1803678-06-9
• MF: C₉H₆F₃N₃O₃
• MW: 261.157452106476
• CID: 4910609
• Update Time: 2025-10-31

2-Amino-5-cyano-6-(trifluoromethoxy)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-cyano-6-(trifluoromethoxy)pyridine-3-acetic acid

• Inchi： 1S/C9H6F3N3O3/c10-9(11,12)18-8-5(3-13)1-4(2-6(16)17)7(14)15-8/h1H,2H2,(H2,14,15)(H,16,17)
• InChI Key： JNVCTKWZFJNDLX-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C#N)C=C(C(N)=N1)CC(=O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 365
• XLogP3: 1.2
• Topological Polar Surface Area: 109

Additional information on 2-Amino-5-cyano-6-(trifluoromethoxy)pyridine-3-acetic acid

2-Amino-5-cyano-6-(trifluoromethoxy)pyridine-3-acetic acid (CAS No. 1803678-06-9): An Overview

2-Amino-5-cyano-6-(trifluoromethoxy)pyridine-3-acetic acid (CAS No. 1803678-06-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. The presence of a cyano group, an amino group, and a trifluoromethoxy substituent on the pyridine ring imparts distinct chemical and biological properties, making it a valuable candidate for various research endeavors.

The chemical structure of 2-Amino-5-cyano-6-(trifluoromethoxy)pyridine-3-acetic acid is defined by its molecular formula C₁₁H₇F₃N₂O₃. The compound's molecular weight is 264.18 g/mol, and it exhibits a high degree of stability under standard laboratory conditions. The trifluoromethoxy group, in particular, contributes to the compound's lipophilicity and enhances its ability to cross biological membranes, which is crucial for drug delivery and bioavailability.

In recent years, the study of 2-Amino-5-cyano-6-(trifluoromethoxy)pyridine-3-acetic acid has been driven by its potential as a lead compound for the development of new drugs targeting various diseases. Research has shown that this compound possesses significant biological activity, including anti-inflammatory, anti-cancer, and neuroprotective properties. For instance, studies have demonstrated that 2-Amino-5-cyano-6-(trifluoromethoxy)pyridine-3-acetic acid can inhibit the activity of specific enzymes involved in inflammatory pathways, making it a promising candidate for the treatment of inflammatory disorders.

In the context of cancer research, 2-Amino-5-cyano-6-(trifluoromethoxy)pyridine-3-acetic acid has been evaluated for its ability to induce apoptosis in cancer cells. Preclinical studies have shown that this compound can selectively target and kill cancer cells while sparing normal cells, suggesting its potential as an anticancer agent. The mechanism of action involves the modulation of key signaling pathways involved in cell survival and proliferation.

Beyond its therapeutic applications, 2-Amino-5-cyano-6-(trifluoromethoxy)pyridine-3-acetic acid has also been explored for its use in chemical synthesis and as a building block for more complex molecules. Its unique functional groups provide opportunities for further derivatization and optimization, which can enhance its pharmacological properties and broaden its range of applications.

The synthesis of 2-Amino-5-cyano-6-(trifluoromethoxy)pyridine-3-acetic acid has been extensively studied to optimize yield and purity. Various synthetic routes have been reported, including multistep processes involving selective functional group transformations. One common approach involves the condensation of 2-amino-pyridine with appropriate cyanide and trifluoromethoxy precursors, followed by acetylation to form the final product. These synthetic methods are crucial for ensuring the availability of high-quality material for further research and development.

The physicochemical properties of 2-Amino-5-cyano-6-(trifluoromethoxy)pyridine-3-acetic acid, such as solubility, stability, and reactivity, have been thoroughly characterized to facilitate its use in various experimental settings. For example, the compound's solubility in organic solvents like dimethyl sulfoxide (DMSO) makes it suitable for use in cell-based assays and other biological experiments. Additionally, its stability under different pH conditions ensures that it remains active over a wide range of experimental conditions.

To further understand the biological activities of 2-Amino-5-cyano-6-(trifluoromethoxy)pyridine-3-acetic acid, extensive in vitro and in vivo studies have been conducted. These studies have provided valuable insights into the mechanisms by which this compound exerts its effects on biological systems. For instance, in vitro assays have shown that 2-Amino-5-cyano-6-(trifluoromethoxy)pyridine-3-acetic acid can inhibit the proliferation of various cancer cell lines by inducing cell cycle arrest and apoptosis. In vivo studies using animal models have also demonstrated its efficacy in reducing tumor growth and improving survival rates.

The safety profile of 2-Amino-5-cyano-6-(trifluoromethoxy)pyridine-3-acetic acid is another critical aspect that has been evaluated through preclinical toxicity studies. These studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects on major organs. This favorable safety profile supports its potential for further clinical development.

In conclusion, 2-Amino-5-cyano-6-(trifluoromethoxy)pyridine-3-acetic acid (CAS No. 1803678-06-9) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for the development of new therapeutic agents targeting inflammatory disorders, cancer, and other diseases. Ongoing research continues to explore its full potential and optimize its properties for clinical use.